2-[(2,3,6-trichlorobenzyl)thio]-4(3H)-pyrimidinone

• IUPAC Name: 2-[(2,3,6-trichlorophenyl)methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H7Cl3N2OS/c12-7-1-2-8(13)10(14)6(7)5-18-11-15-4-3-9(17)16-11/h1-4H,5H2,(H,15,16,17)
• InChI Key: NXVZUDDGGLRLMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1Cl)CSC2=NC=CC(=O)N2)Cl)Cl
• Molecular Formula: C11H7Cl3N2OS
• Molecular Weight: 321.6 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidinones often involves the reaction of amino derivatives with various ketones or aldehydes in the presence of catalysts or under specific conditions to yield a diverse range of substituted pyrimidinones. For instance, the reaction of 6-amino-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone with chalcones in boiling DMF results in pyrido[2,3-d]pyrimidines, showcasing the flexibility of pyrimidinone derivatives in synthesis reactions (Quiroga et al., 1992).

Molecular Structure Analysis

The molecular structure of pyrimidinone derivatives has been extensively studied, revealing the importance of tautomeric forms and the impact of substituents on structural stability. X-ray crystallography and quantum-chemical calculations have provided detailed insights into the tautomeric preferences and the structural parameters of these compounds. For example, the structure of 2-diethylamino-6-methyl-5-n-propyl-4(3H)-pyrimidinone was determined, highlighting the existence of the lactam tautomer protonated at the N3 ring nitrogen in the solid state (Craciun et al., 1999).

Chemical Reactions and Properties

Pyrimidinones undergo a variety of chemical reactions, including alkylation, acylation, and condensation, leading to the formation of diverse functionalized derivatives. These reactions are influenced by the presence of substituents on the pyrimidinone ring, which can enhance the reactivity and lead to specific product outcomes. For instance, the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones through a catalytic four-component reaction highlights the compound's versatility in forming pharmacologically relevant structures (Shi et al., 2018).

Physical Properties Analysis

The physical properties of 2-[(2,3,6-Trichlorobenzyl)thio]-4(3H)-pyrimidinone derivatives, such as solubility, melting point, and crystal structure, are crucial for understanding their behavior in different environments. These properties are determined by the compound's molecular structure, particularly the nature and position of substituents, which can significantly affect intermolecular interactions and stability.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity towards nucleophiles or electrophiles, and the ability to form complexes with metals, are essential for predicting the behavior of pyrimidinone derivatives in chemical reactions and potential applications. For example, the complex formation capabilities of 4,6-dimethyl-2-(1H)-pyrimidinone with dysprosium(III) tris(acetylacetonate) illustrate the compound's potential in coordination chemistry (Pod'yachev et al., 1994).